1-(3,4-dimethylphenyl)-N-(2-hydroxy-3-phenylpropyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3,4-dimethylphenyl)-N-(2-hydroxy-3-phenylpropyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H26N2O3/c1-15-8-9-19(10-16(15)2)24-14-18(12-21(24)26)22(27)23-13-20(25)11-17-6-4-3-5-7-17/h3-10,18,20,25H,11-14H2,1-2H3,(H,23,27)
• InChI Key: JWKOJGLXGKLWTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NCC(CC3=CC=CC=C3)O)C
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• CAS No.: 1351607-63-0

Description

1-(3,4-dimethylphenyl)-N-(2-hydroxy-3-phenylpropyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H26N2O3 and its molecular weight is 366.461. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of related compounds involves the use of key intermediates like enaminonitriles and nitrile derivatives. These intermediates are critical for the formation of various heterocyclic compounds, including pyrazoles, pyrimidines, and pyridines. Such synthetic pathways highlight the versatility and importance of these chemical structures in producing a wide range of derivatives for potential applications (Fadda et al., 2012).

• The structural analysis of similar compounds has been conducted, focusing on molecular structures, hydrogen bonding, and dimer formation. Understanding these structural aspects is vital for the development of compounds with specific chemical and physical properties (Burgess et al., 1998).

Material Science and Polymer Chemistry

• Polyamides and polyimides derived from related chemical structures have been synthesized and characterized. These materials are known for their high molecular weight, good solubility in polar solvents, and thermal stability. They are used in the production of films and coatings that require high-temperature resistance and mechanical strength (Yang & Lin, 1995).

• New aromatic polyamides with cardo groups, derived from similar chemical structures, have been synthesized. These polyamides exhibit unique properties like high glass-transition temperatures and thermal stability, making them suitable for advanced material applications (Hsiao et al., 1999).

Medicinal Chemistry and Drug Development

• Compounds structurally related to 1-(3,4-dimethylphenyl)-N-(2-hydroxy-3-phenylpropyl)-5-oxopyrrolidine-3-carboxamide have been explored in the context of developing anticancer agents. Functionalized amino acid derivatives synthesized from these structures showed promising cytotoxicity in various cancer cell lines, underscoring their potential in oncology research (Kumar et al., 2009).

Electrochemical Applications

• Novel electrochromic aromatic polyamides based on derivatives of these structures have been developed. These polyamides exhibit multi-stage oxidative coloring, making them useful in applications like smart windows and electronic displays (Chang & Liou, 2008).